Cas no 151539-70-7 ((2E)-3-(4-ethoxyphenyl)prop-2-enoic acid)
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-ethoxyphenyl)-, (2E)-
- (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
- BBL037212
- (E)-3-(4-ethoxyphenyl)-2-propenoic acid
- 4-Ethoxyphenylacrylic acid
- A816926
- (E)-3-(4-ethoxyphenyl)prop-2-enoic acid
- 3-(4-ethoxyphenyl)prop-2-enoic acid
- (E)-3-(4-ethoxyphenyl)acrylicacid
- p-ethoxycinnamic acid
- SCHEMBL691131
- SR-01000597154-1
- EN300-11185
- EN300-832890
- 4-Ethoxycinnamic acid, predominantly trans
- J-501916
- Z2315575657
- 2373-79-7
- 4-Ethoxycinnamic Acid
- (E)-3-(4-ethoxyphenyl)acrylic acid
- 4-Ethoxycinnamic acid, predominantly trans, 97%
- 3-(4-Ethoxyphenyl)acrylic acid
- AKOS000263507
- MFCD00016848
- 151539-70-7
- p-Ethoxy cinnamic acid
- SR-01000597154
- STK501190
- ALBB-006571
- JS-183C
-
- MDL: MFCD00016848
- Inchi: 1S/C11H12O3/c1-2-14-10-6-3-9(4-7-10)5-8-11(12)13/h3-8H,2H2,1H3,(H,12,13)/b8-5+
- InChI Key: DZLOUWYGNATKKZ-VMPITWQZSA-N
- SMILES: O(CC)C1C=CC(/C=C/C(=O)O)=CC=1
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150448-25g |
4-Ethoxycinnamic acid |
151539-70-7 | 97% | 25g |
244.00 USD | 2021-06-15 | |
| Alichem | A019150448-100g |
4-Ethoxycinnamic acid |
151539-70-7 | 97% | 100g |
609.00 USD | 2021-06-15 | |
| Enamine | EN300-832890-0.05g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 95.0% | 0.05g |
$19.0 | 2025-02-19 | |
| Enamine | EN300-832890-1g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 90% | 1g |
$28.0 | 2023-09-02 | |
| Enamine | EN300-832890-5g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 90% | 5g |
$108.0 | 2023-09-02 | |
| Enamine | EN300-832890-10g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 90% | 10g |
$200.0 | 2023-09-02 | |
| Enamine | EN300-832890-0.1g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 95.0% | 0.1g |
$19.0 | 2025-02-19 | |
| Enamine | EN300-832890-0.25g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 95.0% | 0.25g |
$19.0 | 2025-02-19 | |
| Enamine | EN300-832890-0.5g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 95.0% | 0.5g |
$19.0 | 2025-02-19 | |
| Enamine | EN300-832890-1.0g |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid |
151539-70-7 | 95.0% | 1.0g |
$19.0 | 2025-02-19 |
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid and Its Significance in Modern Chemical Biology
CAS no. 151539-70-7 corresponds to the compound (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid, a molecule that has garnered attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, characterized by its α,β-unsaturated carboxylic acid moiety and an ethoxy-substituted phenyl ring, presents a promising scaffold for further biochemical investigation.
The structural motif of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid is particularly noteworthy for its potential to interact with biological targets in a manner that could modulate various cellular processes. The presence of the α,β-unsaturated system suggests the possibility of Michael addition reactions, a common mechanism in drug discovery, while the phenolic ether group may contribute to hydrogen bonding interactions, enhancing binding affinity to protein targets.
In recent years, there has been a growing interest in exploring natural product-inspired scaffolds for drug development. Compounds like (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid often serve as starting points for structure-activity relationship (SAR) studies. The ethoxyphenyl moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, suggesting that derivatives of this compound may exhibit interesting pharmacological properties.
Recent studies have highlighted the potential of α,β-unsaturated carboxylic acids as intermediates in the synthesis of bioactive molecules. These compounds are known to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The incorporation of the 4-ethoxyphenyl group into such a scaffold may enhance these properties by introducing additional interaction points with biological targets.
The synthesis of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid can be approached through various organic transformations. One common method involves the condensation of cinnamic acid derivatives with appropriate electrophiles or nucleophiles. For instance, the reaction of 4-methoxybenzaldehyde with crotonic acid under basic conditions can yield the desired product. This approach leverages well-established organic reactions and provides a straightforward route to access structurally diverse derivatives.
The pharmacological evaluation of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid has revealed several promising activities. In vitro studies have shown that this compound can inhibit the activity of certain enzymes implicated in inflammatory pathways. The ability to modulate these enzymes suggests that derivatives of this molecule may have therapeutic potential in conditions characterized by excessive inflammation.
Furthermore, the antioxidant properties of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid have been explored in detail. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological conditions. The ability of this compound to scavenge ROS indicates its potential as an antioxidant agent. This property is particularly relevant given the increasing evidence linking oxidative stress to chronic diseases such as neurodegenerative disorders and cardiovascular diseases.
The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Compounds like (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid provide a rich source of bioactive molecules that can be further optimized for therapeutic use. The combination of computational chemistry and high-throughput screening techniques has accelerated the process of identifying lead compounds from complex natural product libraries.
In conclusion, (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid (CAS no. 151539-70-7) represents a promising candidate for further biochemical investigation. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.
151539-70-7 ((2E)-3-(4-ethoxyphenyl)prop-2-enoic acid) Related Products
- 2373-79-7(3-(4-ethoxyphenyl)prop-2-enoic acid)
- 6099-04-3(3-Methoxycinnamic acid)
- 16909-11-8(3,5-Dimethoxycinnamic acid)
- 15486-19-8(4-Acetoxycinnamic acid)
- 69038-81-9(2-Ethoxycinnamic acid)
- 103986-73-8(trans-3-Ethoxycinnamic Acid)
- 17570-26-2(3-(3-methoxyphenyl)prop-2-enoic acid)
- 830-09-1(3-(4-methoxyphenyl)prop-2-enoic acid)
- 943-89-5((E)-3-(4-Methoxyphenyl)acrylic acid)
- 69033-81-4(4-Propoxycinnamic Acid)